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Compound of Interest

Compound Name: Jak-IN-19

Cat. No.: B12426954 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This document provides immediate, essential safety and

logistical information for the Janus kinase (JAK) inhibitor, Jak-IN-19, including personal

protective equipment (PPE) guidelines, emergency first aid procedures, and proper disposal

methods.

Hazard Identification and Classification
Jak-IN-19 is classified as a hazardous substance. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

It is crucial to avoid inhalation, as well as contact with skin and eyes.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Jak-IN-19 to minimize

exposure risk. The following table summarizes the required protective gear.
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Body Part
Personal Protective
Equipment

Specifications

Eyes Safety Goggles

Must be equipped with side-

shields for comprehensive

protection.[1]

Hands Protective Gloves

The glove material must be

impermeable and resistant to

the product.[1]

Skin and Body Impervious Clothing
Full-body clothing that

prevents skin contact.

Respiratory Suitable Respirator

Use in areas without adequate

exhaust ventilation to prevent

inhalation of dust or aerosols.

[1]

Emergency First Aid Procedures
In the event of accidental exposure to Jak-IN-19, immediate and appropriate first aid is critical.

The following procedures should be followed without delay.
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with large amounts of

water, removing any contact lenses. Ensure

adequate flushing by separating eyelids with

fingers. Promptly seek medical attention.[1]

Skin Contact

Thoroughly rinse the affected skin area with

large amounts of water. Remove all

contaminated clothing and shoes. Seek medical

attention.[1]

Inhalation

Relocate the individual to an area with fresh air.

If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion

If swallowed, call a poison control center or

doctor immediately for treatment advice. Rinse

mouth with water.[1]

Handling, Storage, and Disposal Plan
Proper operational and disposal plans are essential for maintaining a safe laboratory

environment.

Handling:

Avoid the formation of dust and aerosols.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Storage:

Keep the container tightly sealed.[1]
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Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

Disposal:

Dispose of the contents and container to an approved waste disposal plant.[1]

Avoid release into the environment and collect any spillage.[1]

Visualizing Laboratory Safety Workflow
To further clarify the procedural steps for safely handling Jak-IN-19, the following diagrams

illustrate the key logical relationships in the safety and handling workflow.
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Caption: A workflow diagram illustrating the key procedural steps for the safe handling of Jak-
IN-19 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12426954#personal-protective-equipment-for-
handling-jak-in-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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